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Introduction: The Principle and Power of Nick
Translation for FISH

Fluorescence in situ hybridization (FISH) is a powerful cytogenetic technique that allows for the
visualization of specific DNA sequences within the context of a whole chromosome. A critical
component of a successful FISH experiment is the generation of a high-quality, brightly labeled
probe. Nick translation is a classic and robust enzymatic method for incorporating labeled
nucleotides, such as Biotin-11-dUTP, into a double-stranded DNA probe.[1][2][3] This technique
relies on the coordinated activities of two enzymes: DNase | and E. coli DNA Polymerase 1.[4]

[5]16]

The process begins with DNase | introducing random single-stranded breaks, or "nicks," into
the phosphodiester backbone of the DNA.[7][8] This creates a free 3'-hydroxyl (3'-OH) and a 5'-
phosphate (5'-PO4) at the nick site.[7] DNA Polymerase | then binds to these nicks and
leverages its dual functionality. Its 5'— 3' exonuclease activity removes nucleotides from the 5'
end of the nick, while its 5'— 3' polymerase activity simultaneously adds new nucleotides to the
3'-OH end.[5][7][9] When labeled deoxynucleoside triphosphates (ANTPs), like Biotin-11-dUTP,
are included in the reaction, they are incorporated into the newly synthesized strand. This

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1141928#bc-rfq
https://en.wikipedia.org/wiki/Nick_translation
https://pdf.benchchem.com/15598/Application_Notes_and_Protocols_Nick_Translation_using_Biotin_11_dUTP.pdf
https://www.clinicallab.com/fish-tips-and-troubleshooting-22053
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-methods-are-commonly-used-to-label-the-probes-in-fluorescence-in-situ-hybridization-FISH
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-is-nick-translation
https://www.histobiolab.com/what-methods-are-commonly-used-to-label-the-probes-in-fish.html
https://www.letstalkacademy.com/nick-translation-dna-polymerase-i-mechanism/
https://www.axis-shield-density-gradient-media.com/en/dnase-i
https://www.letstalkacademy.com/nick-translation-dna-polymerase-i-mechanism/
https://www.aatbio.com/resources/faq-frequently-asked-questions/What-is-nick-translation
https://www.letstalkacademy.com/nick-translation-dna-polymerase-i-mechanism/
https://www.researchgate.net/publication/342614578_Labeling_of_DNA_Probes_by_Nick_Translation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141928?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

process effectively "translates” the nick along the DNA molecule, resulting in a uniformly
labeled probe.[1][7]

Biotin-11-dUTP is an analog of deoxyuridine triphosphate (dUTP) where a biotin molecule is
attached to the C-5 position of the pyrimidine ring via an 11-atom linker arm.[2] This linker is
crucial as it minimizes steric hindrance, allowing for efficient incorporation by DNA Polymerase
| and subsequent high-affinity binding of detection reagents like streptavidin, which is often
conjugated to a fluorescent molecule.[2][10]

Diagram: The Nick Translation Workflow

Double-Stranded DNA
(Probe Template) Introduces nicks

DNA Polymerase |
+dNTPs

\

Nicked DNA

3' Exonuclease
- 3' Polymerase Biotinylated
FISH Probe

5
5

+ Bio-11-dUTP

Click to download full resolution via product page

Caption: Enzymatic workflow for generating a biotinylated DNA probe via nick translation.

Materials and Reagents
Essential Reagents

o DNA Template: 1 pg of purified plasmid, BAC, fosmid, or cosmid DNA.[11][12] The purity of
the starting DNA is a strong determinant of the efficiency of nick translation.[12]

e 10X Nick Translation Buffer: 500 mM Tris-HCI (pH 7.8), 50 mM MgClz, 100 mM [3-
mercaptoethanol.[13]
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Deoxynucleotide Mix (NTPs): A solution containing dATP, dCTP, dGTP, and dTTP. A
common working concentration is a mix of 0.2 mM each dATP, dCTP, dGTP and 0.1 mM
dTTP.

Biotin-11-dUTP: 1 mM solution.[14] The ratio of Biotin-11-dUTP to dTTP may need
optimization.[15]

Enzyme Mix: A pre-mixed solution of DNase | and DNA Polymerase I, or individual enzymes.
The concentration of DNase | is critical and may require titration for optimal probe size.[12]
[16]

0.5 M EDTA (pH 8.0): To stop the reaction.[2][11]
Nuclease-free Water

Human Cot-1 DNA (for probes targeting human sequences): To block repetitive sequences
during hybridization.[14]

Salmon Sperm DNA: As a carrier and blocking agent.[14]
3 M Sodium Acetate (pH 5.2)[14]

100% Ethanol (ice-cold)

70% Ethanol (ice-cold)

Hybridization Buffer: e.g., 50% formamide, 2X SSC, 10% dextran sulfate.

Equipment

Microcentrifuge

Water bath or incubator set to 15-16°C[13][17]

Heating block or water bath set to 65-80°C[2][14]

Vortexer

Gel electrophoresis system
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e UV transilluminator
e Spin columns (e.g., Sephadex G-50) for probe purification[2][16]

Detailed Protocol

This protocol is optimized for labeling 1 pg of DNA in a 50 pL reaction volume.

Part 1: The Nick Translation Reaction

o Prepare the Reaction Mix: On ice, combine the following reagents in a 1.5 mL
microcentrifuge tube. It is crucial to add the enzyme mix last.

Reagent Volume for 50 pL Reaction  Final Concentration
10X Nick Translation Buffer 5puL 1X

dNTP Mix (without dTTP) 5puL Varies with stock
dTTP (e.g., 0.5 mM) 2 uL 20 uM

Bio-11-dUTP (1 mM) 2.5 L 50 uM

DNA Template (1 pg) X uL 20 ng/uL
Nuclease-free Water Up to 45 uL

10X Enzyme Mix (Pol I/DNase

) 5 pL 1X

Total Volume 50 pL

 Incubation: Mix the components gently by flicking the tube, and then briefly centrifuge to
collect the contents. Incubate the reaction at 15°C for 90 minutes to 2 hours.[2][11] For larger
templates like BACs, incubation may be extended.[14][17]

o Stopping the Reaction: Terminate the reaction by adding 5 pL of 0.5 M EDTA and heating the
mixture to 65°C for 10 minutes.[2][11] This inactivates the DNase | and DNA Polymerase |I.

Part 2: Probe Purification
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It is essential to remove unincorporated Biotin-11-dUTP, as this can lead to high background
during the FISH procedure.[2] Spin column chromatography is a common and effective
method.

o Prepare the Spin Column: Use a pre-packed Sephadex G-50 column or prepare one
according to the manufacturer's instructions.

o Equilibrate the Column: Centrifuge the column to remove the storage buffer. Equilibrate the
column by adding a suitable buffer (e.g., TE buffer: 20 mM Tris-HCI, 1 mM EDTA, pH 8.0)
and centrifuging again.[2]

o Load the Sample: Carefully load the entire 55 uL stopped nick translation reaction onto the
center of the column bed.

o Elute the Probe: Place the column in a clean collection tube and centrifuge according to the
manufacturer's protocol. The purified probe will be in the eluate, while the smaller,
unincorporated nucleotides will be retained in the column matrix.

Part 3: Quality Control of the Labeled Probe

Assessing the size and labeling efficiency of the probe is paramount for a successful FISH
experiment.

e Probe Size Analysis: The optimal size for FISH probes is typically between 200 and 600
base pairs.[14][16][18]

o Run a small aliquot (e.g., 5 pL) of the purified probe on a 1.5-2% agarose gel alongside a
DNA ladder.[2][14]

o Visualize the DNA under UV light after staining. A successful reaction will appear as a
smear in the desired size range.[3][19]

o Troubleshooting: If the smear is too high on the gel (fragments are too large), increase the
DNase | concentration or incubation time. If the smear is too low (fragments are too small),
decrease the DNase | concentration or incubation time.[20]

o Labeling Efficiency (Qualitative Assessment):
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o Prepare serial dilutions of your biotinylated probe and an unlabeled control DNA.
o Spot 1 yL of each dilution onto a nitrocellulose or nylon membrane.
o Crosslink the DNA to the membrane using a UV crosslinker.

o Block the membrane (e.g., with 5% BSA in TBST) and then incubate with a streptavidin-
enzyme conjugate (e.g., streptavidin-HRP).

o After washing, add the appropriate substrate and visualize the signal. The intensity of the
spots from the labeled probe compared to the control will provide a qualitative measure of
biotin incorporation.[2][21]

Part 4: Preparation for Hybridization

o Precipitate the Probe: For a typical hybridization, you will need a specific amount of probe
(e.g., 200-500 ng) mixed with blocking DNAs.

o In a microcentrifuge tube, combine the desired amount of labeled probe, 5-10 pg of
Human Cot-1 DNA (if applicable), and 1-2 pg of salmon sperm DNA.[14]

o Add 1/10th volume of 3 M Sodium Acetate (pH 5.2) and 2.5 volumes of ice-cold 100%
ethanol.[14]

o Precipitate at -20°C for at least 1 hour (or overnight) or -80°C for 30 minutes.[14]
o Centrifuge at high speed (e.g., >12,000 x g) for 30 minutes at 4°C.[14]

o Carefully decant the supernatant. Wash the pellet with 500 uL of cold 70% ethanol and
centrifuge again for 15 minutes.[14][22]

o Air dry the pellet completely. Do not over-dry.
e Resuspend and Denature:

o Resuspend the dried probe pellet in hybridization buffer (e.g., 10-20 pL).
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o Denature the probe by heating at 75-80°C for 5-10 minutes, then immediately place on ice
to prevent re-annealing.[14] The probe is now ready for application to the denatured target
slide.

Diagram: Bio-11-dUTP Structure
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Caption: Structure of Bio-11-dUTP showing the biotin and dUTP components.

Field-Proven Insights & Troubleshooting

o DNA Quality is Key: The most common cause of variable or failed labeling reactions is poor
quality of the starting DNA template.[17] Ensure your DNA is free from RNA, proteins, and
residual salts from the purification process.

o DNase I Titration is Not Optional: Batches of DNase | can vary in activity. Whenever using a
new lot of enzyme, it is best practice to perform a titration experiment to determine the
optimal concentration and incubation time to achieve the desired probe size.[12]
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Small DNA Fragments (<1kb): Nick translation is generally recommended for DNA templates
larger than 1kb.[23] For smaller fragments or PCR products, random priming or direct PCR
labeling might be more efficient methods.[20]

High Background in FISH: If you experience high background signal, the primary suspects
are incomplete removal of unincorporated biotinylated nucleotides or insufficient blocking
with Cot-1 and salmon sperm DNA.[2][24] Ensure your probe purification is thorough and
optimize your blocking steps.

No/Weak Signal: This can result from poor incorporation of the label, use of too little probe,
or probe fragments that are too large to efficiently penetrate the cell.[24] Verify labeling and
probe size via gel electrophoresis and dot blot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141928?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

